methyl 5-((3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[(3-benzyl-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl)methyl]furan-2-carboxylate
• InChI: InChI=1S/C21H17N3O5/c1-28-20(26)17-10-9-15(29-17)13-23-16-8-5-11-22-18(16)19(25)24(21(23)27)12-14-6-3-2-4-7-14/h2-11H,12-13H2,1H3
• InChI Key: MAIPSEIKJYATBX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=C4)N=CC=C3
• Molecular Formula: C21H17N3O5
• Molecular Weight: 391.4 g/mol

Description

Methyl 5-((3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)methyl)furan-2-carboxylate is a useful research compound. Its molecular formula is C21H17N3O5 and its molecular weight is 391.383. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Building Blocks for Heterocyclic Compounds : Arylmethylidene derivatives of furan-2(3H)-ones, structurally related to the target compound, serve as important precursors for synthesizing a variety of heterocyclic compounds. These include pyrimidine and pyridazine structural fragments, which are analogues of nitrogen-containing bases of the pyrimidine series. Such compounds have been explored for their potential in developing new biologically active molecules with various functionalities (Aniskova, Grinev, & Yegorova, 2017).

• Antimicrobial and Anti-Inflammatory Agents : Novel benzodifuranyl derivatives, which may include or be structurally similar to the target compound, have been synthesized and found to exhibit significant anti-inflammatory and analgesic activities. These compounds have been screened as cyclooxygenase inhibitors and showed potential as anti-inflammatory agents with considerable efficacy (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antiprotozoal Activity : Dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, potentially related to the chemical family of the target compound, have shown promising results as antiprotozoal agents. These compounds exhibit strong DNA affinities and have demonstrated significant in vitro and in vivo activity against protozoal infections, making them candidates for treating diseases caused by protozoa (Ismail et al., 2004).

• Apoptosis Inducers : The discovery of 4-anilino-N-methylthieno[3,2-d]pyrimidines and 4-anilino-N-methylthieno[2,3-d]pyrimidines as potent apoptosis inducers suggests the potential of structurally related compounds in cancer therapy. These compounds have been found to induce apoptosis through the inhibition of tubulin polymerization, offering a novel approach to cancer treatment (Kemnitzer et al., 2009).